Cas no 618397-63-0 (5-Iodo-6-nitroquinoline)

5-Iodo-6-nitroquinoline structure
5-Iodo-6-nitroquinoline structure
Product Name:5-Iodo-6-nitroquinoline
CAS No:618397-63-0
MF:C9H5IN2O2
MW:300.052674055099
CID:1082648
PubChem ID:1415845
Update Time:2025-04-20

5-Iodo-6-nitroquinoline Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-6-nitroquinoline
    • 618397-63-0
    • STK965233
    • 5-Iodo-6-nitro-quinoline
    • AKOS000320203
    • Oprea1_147171
    • Inchi: 1S/C9H5IN2O2/c10-9-6-2-1-5-11-7(6)3-4-8(9)12(13)14/h1-5H
    • InChI Key: ALSKPMNAGFSBIO-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC2C1=CC=CN=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 299.93915
  • Monoisotopic Mass: 299.93957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 56.03
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